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Compound of Interest

Compound Name: 2-Methyl-4-heptanol

Cat. No.: B013450 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Methyl-4-heptanol in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Chemical Properties and Hazards
2-Methyl-4-heptanol is a flammable liquid and vapor that poses several health risks.[1] It is

harmful if swallowed, inhaled, or in contact with skin.[1][2] The substance can cause serious

eye irritation, skin irritation, and may lead to respiratory irritation.[1][3] It is also recognized as

being harmful to aquatic life with long-lasting effects.
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Property Value Source

Molecular Formula C₈H₁₈O [4][5][6][7]

Molecular Weight 130.23 g/mol [1][4][5]

Boiling Point 105 °C [4]

Flash Point 88 °C [4]

Appearance Colorless to pale yellow liquid [4]

Solubility
Low water solubility; soluble in

organic solvents
[4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling 2-Methyl-4-heptanol:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][8][9] An eyewash station should be readily available in the vicinity.[1]

Skin Protection: Impervious gloves and protective clothing are required to prevent skin

contact.[1]

Respiratory Protection: A NIOSH-approved respirator should be used if exposure limits are

exceeded or if irritation or other symptoms are experienced.[1][10] For firefighting, a self-

contained breathing apparatus (SCBA) is necessary.[1][10]

Experimental Protocol for Safe Handling
The following step-by-step procedure should be followed to ensure the safe handling of 2-
Methyl-4-heptanol in a laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.
[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H18O/c1-4-5-8(9)6-7(2)3/h7-9H%2C4-6H2%2C1-3H3
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.fishersci.com/store/msds?partNumber=AC126890050&productDescription=4-METHYL-3-HEPTANOL%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55257.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09856&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09856&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that a safety shower and eyewash station are easily accessible.[9]
Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][8] Use
explosion-proof electrical and ventilating equipment.[2][8]
Ground and bond containers when transferring the material to prevent static discharge.[2][8]
Use only non-sparking tools.[2][8][10]

2. Handling the Chemical:

Don the appropriate PPE as specified above.
Avoid breathing vapors or mist.[1][2]
Prevent contact with skin, eyes, and clothing.[4][9][10]
Keep the container tightly closed when not in use.[1][4]

3. In Case of a Spill:

Evacuate the area and ensure adequate ventilation.
Remove all ignition sources.[1][9]
For personal protection in case of a large spill, wear a self-contained breathing apparatus,
rubber boots, and gloves.[1]
Contain the spill with an inert absorbent material such as sand, vermiculite, or diatomite.[1]
Collect the absorbed material into a suitable, closed container for disposal.[1][10]
Do not let the product enter drains or waterways.[1]

4. First Aid Measures:

If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor.[1][2]
If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of soap
and water.[1][2] If skin irritation occurs, seek medical advice.[1]
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical attention.[2]
If Swallowed: Do not induce vomiting. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 2-Methyl-4-heptanol must be handled as hazardous waste.

Waste Collection: Collect all waste material, including contaminated absorbent and

disposable PPE, in tightly sealed, properly labeled containers.
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Disposal Procedure: Contact a licensed professional waste disposal service to dispose of the

material.[1] Disposal must be in accordance with all federal, state, and local environmental

regulations.[1] It may be possible to burn the chemical in a chemical incinerator equipped

with an afterburner and scrubber.

Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-4-
heptanol.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methyl-4-heptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pfaltzandbauer.com [pfaltzandbauer.com]

2. fishersci.com [fishersci.com]

3. biosynth.com [biosynth.com]

4. 2-methyl-4-heptanol (21570-35-4) | Bulk Supplier [chemicalbull.com]

5. Page loading... [guidechem.com]

6. 2-Methyl-4-heptanol | C8H18O | CID 89517 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 4-Heptanol, 2-methyl- [webbook.nist.gov]

8. fishersci.com [fishersci.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Methyl-4-
heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013450#personal-protective-equipment-for-handling-
2-methyl-4-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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